Cas no 918139-03-4 (3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)-)

3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)- structure
918139-03-4 structure
Product name:3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)-
CAS No:918139-03-4
MF:C16H22O2
MW:246.34468
CID:779608
PubChem ID:71427786

3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)-
    • 4-[hydroxy(phenyl)methyl]-6,6-dimethylhept-4-en-3-one
    • DTXSID20846523
    • 918139-03-4
    • Inchi: InChI=1S/C16H22O2/c1-5-14(17)13(11-16(2,3)4)15(18)12-9-7-6-8-10-12/h6-11,15,18H,5H2,1-4H3
    • InChI Key: GBSRNXDHQVMZAV-UHFFFAOYSA-N
    • SMILES: CCC(=O)C(=CC(C)(C)C)C(C1=CC=CC=C1)O

Computed Properties

  • Exact Mass: 246.161979940g/mol
  • Monoisotopic Mass: 246.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.3Ų

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